Cas no 98272-47-0 (2-Cyclohepten-1-one,2,3-dihydroxy-)

• Product Name: 2-Cyclohepten-1-one,2,3-dihydroxy-
• CAS No: 98272-47-0
• MF: C₇H₁₀O₃
• MW: 142.152502536774
• CID: 801699
• Update Time: 2022-07-26

2-Cyclohepten-1-one,2,3-dihydroxy- Chemical and Physical Properties

Names and Identifiers

• 2-Cyclohepten-1-one,2,3-dihydroxy-
• 2-Cyclohepten-1-one,2,3-dihydroxy-(6CI,9CI)
• 2,3-dihydroxy-cyclohept-2-enone

• Inchi： 1S/C7H10O3/c8-5-3-1-2-4-6(9)7(5)10/h8,10H,1-4H2
• InChI Key： ZINVBYWILOTMBP-UHFFFAOYSA-N
• SMILES： C1(=O)CCCCC(O)=C1O

Computed Properties

• Exact Mass: 142.063
• Monoisotopic Mass: 142.063
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 10
• Rotatable Bond Count: 0
• Complexity: 181
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 57.5A^2